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Compound of Interest

Compound Name: 5-Methoxypyrazin-2-amine

Cat. No.: B1368344

Core Principle: Hazard-Informed Waste
Management

The disposal protocol for any chemical is fundamentally dictated by its inherent hazards. 5-
Methoxypyrazin-2-amine is classified under the Globally Harmonized System (GHS) as a
hazardous substance.[1] Understanding its specific risk profile is the first step in responsible
management. It is harmful if swallowed, causes skin and serious eye irritation, and may cause
respiratory irritation.[1][2] Therefore, it must be managed as regulated hazardous waste from
the point of generation to its final disposal. Under no circumstances should this compound or
its residues be disposed of down the sanitary sewer or in regular trash.

Chemical and Hazard Profile

A clear understanding of the compound's properties is essential for safe handling and for
making informed decisions during spill cleanup and waste segregation.
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Property Value Source
Molecular Formula CsH7NsO [11[3]
CAS Number 54013-07-9 [11[3]
Molecular Weight 125.13 g/mol [1]
Appearance Light yellow to brown solid [4]
Melting Point 110-111°C [4]

GHS Hazard Codes H302, H315, H319, H335 [1]

Harmful if swallowed, Causes
skin irritation, Causes serious

GHS Hazard Statements o [11[2]
eye irritation, May cause

respiratory irritation

Regulatory Framework: Compliance is Non-
Negotiable

In the United States, the primary regulation governing hazardous waste is the Resource
Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency
(EPA).[5][6] Academic and research laboratories may operate under specific regulations, such
as the EPA's Subpart K, which provides alternative, lab-focused standards.

Key regulatory principles to follow include:

o Generator Status: Your institution is classified as a Very Small Quantity Generator (VSQG),
Small Quantity Generator (SQG), or Large Quantity Generator (LQG) based on the volume
of hazardous waste produced monthly.[7] This status determines storage time limits and
reporting requirements.

o Point of Generation: Waste must be accumulated at or near its point of generation and be
under the control of laboratory personnel.[5][7]

o Documentation: All waste generation must be documented to ensure a clear chain of custody
from the lab to the final disposal facility.[5]
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On-Site Waste Management Protocol

This section provides a step-by-step methodology for managing 5-Methoxypyrazin-2-amine
waste within the laboratory.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for use or disposal, ensure appropriate PPE is worn.

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN
166 (EU) or NIOSH (US) standards.[8]

o Skin Protection: Wear a lab coat and chemically impermeable gloves (e.g., nitrile). Change
gloves immediately if contamination occurs.[8]

o Respiratory Protection: If there is a risk of generating dust or aerosols, use a full-face
respirator with an appropriate filter (e.g., type ABEK, EN14387). All handling of the solid
compound should occur within a certified chemical fume hood.[6]

Step 2: Waste Container Selection and Labeling

Proper containment is crucial to prevent leaks and ensure safe transport.

o Select a Compatible Container: Use a high-density polyethylene (HDPE) or glass container
that is free from damage and has a secure, leak-proof screw cap.[5][6] The container must
be chemically compatible with aromatic amines. Do not use metal containers.[6]

o Label the Container Correctly: The container must be clearly labeled before any waste is
added.[7] The label must include:

[e]

The words "Hazardous Waste"[7]

o

The full chemical name: "5-Methoxypyrazin-2-amine"

[¢]

The associated hazards (e.g., "Harmful," "Irritant”) or corresponding GHS pictograms.[7]

[¢]

The date of initial waste accumulation.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1368344?utm_src=pdf-body
https://www.echemi.com/sds/5-amino-2-methoxypyridine-pid_Rock13261.html
https://www.echemi.com/sds/5-amino-2-methoxypyridine-pid_Rock13261.html
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.medlabmag.com/article/1577
https://www.medlabmag.com/article/1577
https://www.benchchem.com/product/b1368344?utm_src=pdf-body
https://www.medlabmag.com/article/1577
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Step 3: Waste Segregation

Proper segregation prevents dangerous chemical reactions.

e Solid Waste: Collect unreacted 5-Methoxypyrazin-2-amine, contaminated weigh boats, and
contaminated consumables (e.g., gloves, wipes) in a designated solid hazardous waste
container.

e Liquid Waste: If the compound is dissolved in a solvent, collect it in a separate liquid
hazardous waste container labeled with the full name of the amine and the solvent(s).

e Avoid Incompatibles: Do not mix this waste with strong oxidizing agents, strong bases, acid
anhydrides, or acid chlorides.[2]

The following diagram illustrates the decision workflow for proper waste segregation.
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Waste Generation & Segregation
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Workflow for Segregation and Disposal

Final Disposal Pathway

The ultimate disposal of 5-Methoxypyrazin-2-amine must be handled by professionals.
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o Storage: Store the sealed and labeled hazardous waste container in a designated Satellite
Accumulation Area (SAA).[7] This area should be well-ventilated, away from incompatible
materials, and have secondary containment.[5]

o Professional Collection: Contact your institution's Environmental Health & Safety (EH&S)
department to schedule a pickup. They will transport the waste to a Central Accumulation
Area (CAA) before it is removed by a licensed hazardous waste disposal vendor.[7]

o Treatment: The vendor will transport the waste to a permitted Treatment, Storage, and
Disposal Facility (TSDF). The typical final disposal method for this type of organic compound
is high-temperature incineration.

Decontamination of Non-Disposable Labware

Glassware and equipment that have come into contact with 5-Methoxypyrazin-2-amine must
be decontaminated before reuse.

Initial Rinse: In a fume hood, rinse the glassware three times with a suitable organic solvent
(e.g., ethanol or acetone) in which the compound is soluble.

Collect Rinsate: The solvent rinsate is now considered hazardous waste. Decant it into the

appropriate liquid hazardous waste container.[9]

Wash: After the solvent rinse, the glassware can be washed with soap and water.[9]

Dry: Allow the glassware to dry completely before returning it to storage.

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is required to mitigate exposure and
environmental contamination.

o Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

» Control and Ventilate: Ensure the spill area is well-ventilated, typically by keeping it within a
fume hood.

e Don PPE: Wear the full PPE detailed in Section 3.1.
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Contain and Absorb: For a solid spill, carefully sweep or vacuum the material into a waste
container, avoiding dust generation.[10] For a liquid spill, cover with an inert absorbent
material (e.g., vermiculite, sand, or commercial sorbent pads).

Collect Waste: Scoop the absorbed material and contaminated debris into a labeled
hazardous waste container.[2]

Decontaminate Area: Clean the spill area with a solvent-soaked cloth, followed by soap and
water. All cleaning materials are considered hazardous waste and must be disposed of
accordingly.

Report: Report the incident to your laboratory supervisor and EH&S department as per
institutional policy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Methoxypyrazin-2-amine | C5SH7N30O | CID 14536429 - PubChem
[pubchem.ncbi.nim.nih.gov]

. fishersci.com [fishersci.com]
. chemscene.com [chemscene.com]

. 2-AMINO-5-METHOXYPYRAZINE CAS#: 54013-07-9 [amp.chemicalbook.com]

2
3
4
5. danielshealth.com [danielshealth.com]
6. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
7. MedicalLab Management Magazine [medlabmag.com]

8. echemi.com [echemi.com]

9. uwlax.edu [uwlax.edu]

10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR16560_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC103950250&countryCode=US&language=en
https://www.benchchem.com/product/b1368344?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxypyrazin-2-amine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxypyrazin-2-amine
https://www.fishersci.com/store/msds?partNumber=AC103950250&countryCode=US&language=en
https://www.chemscene.com/54013-07-9.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB51870740_EN.htm
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.medlabmag.com/article/1577
https://www.echemi.com/sds/5-amino-2-methoxypyridine-pid_Rock13261.html
https://www.uwlax.edu/globalassets/offices-services/ehs/part-g.pdf
https://store.apolloscientific.co.uk/storage/msds/OR16560_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [5-Methoxypyrazin-2-amine proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1368344#5-methoxypyrazin-2-amine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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